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Compound of Interest

Compound Name: LB-60-OF61

Cat. No.: B8105898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LB-60-OF61 is a potent and selective inhibitor of Nicotinamide Phosphoribosyltransferase

(NAMPT), the rate-limiting enzyme in the NAD+ salvage pathway.[1][2] By impeding the

conversion of nicotinamide to nicotinamide mononucleotide (NMN), LB-60-OF61 effectively

depletes intracellular NAD+ levels.[1][3] This disruption of NAD+ homeostasis interferes with

critical cellular processes, including energy metabolism and DNA repair, making it a compound

of significant interest in cancer research, particularly in tumors overexpressing MYC.[2][4]

Accurate and consistent preparation of LB-60-OF61 stock solutions is paramount for obtaining

reproducible experimental results. These application notes provide a detailed protocol for the

preparation, storage, and handling of LB-60-OF61 stock solutions.

Data Presentation
A summary of the key quantitative data for LB-60-OF61 is presented in the table below for easy

reference.
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Property Value Source(s)

Molecular Formula C₂₉H₃₀N₆O₂ [5]

Molecular Weight 494.59 g/mol [5]

CAS Number 794461-93-1 [5]

Appearance White to light yellow solid [6]

Solubility
DMSO: ~200 mg/mL (~404.38

mM)
[4]

Storage (Powder)
-20°C for up to 3 years; 4°C for

up to 2 years
[4]

Storage (in DMSO)
-80°C for up to 6 months;

-20°C for up to 1 month
[4]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of LB-60-
OF61 in DMSO
This protocol describes the preparation of a 10 mM stock solution of LB-60-OF61 in dimethyl

sulfoxide (DMSO).

Materials:

LB-60-OF61 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Sterile, calibrated micropipettes and tips

Vortex mixer
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-weighing Preparation: Before opening the vial of LB-60-OF61, allow it to equilibrate to

room temperature for at least 15-20 minutes to prevent condensation of moisture onto the

compound. Ensure all equipment is clean, dry, and calibrated.

Calculating the Required Mass: To prepare a 10 mM stock solution, the required mass of LB-
60-OF61 can be calculated using the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 494.59 g/mol / 1000 = 4.95 mg

Weighing the Compound: Carefully weigh out the calculated amount of LB-60-OF61 powder

using a calibrated analytical balance and transfer it to a sterile microcentrifuge tube or vial.

To ensure accuracy when weighing small amounts, it is recommended to weigh a larger

mass (e.g., 10 mg) and adjust the volume of DMSO accordingly.

Dissolving the Compound: Add the appropriate volume of anhydrous DMSO to the vial

containing the LB-60-OF61 powder. For example, if you weighed out 4.95 mg, add 1 mL of

DMSO.

Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly until the compound

is completely dissolved. The solution should be clear and free of any visible particulates.

Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid in dissolution if

necessary.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 6

months) or at -20°C for shorter-term storage (up to 1 month).[4]
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Quality Control: Before experimental use, visually inspect the stock solution for any signs of

precipitation or degradation. If the solution appears cloudy or contains particulates, it should

be discarded.

Mandatory Visualizations
Signaling Pathway of NAMPT Inhibition by LB-60-OF61
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Caption: NAMPT inhibition by LB-60-OF61 blocks NAD+ synthesis.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing LB-60-OF61 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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